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Einleitung

Polyvinylbutyral (PVB) ist ein thermoplastisches Harz, das fir seine hervorragende Haftung auf
Glas, optische Klarheit, Zahigkeit und Flexibilitat bekannt ist.[1][2] Diese Eigenschaften
machen es zu einem idealen Material fur eine Vielzahl von Anwendungen, darunter als
Zwischenschicht in Verbundsicherheitsglas, als Bindemittel in Lacken, Grundierungen und
Druckfarben sowie als temporares Bindemittel fur Keramik.[1][3][4][5] Dieses Dokument
beschreibt ein detailliertes Protokoll fur die Beschichtung von Glassubstraten mit einer PVB-
Ldsung im Labormal3stab. Es werden die notwendigen Schritte von der Vorbereitung der
Substrate und der Ldsung tber den Beschichtungsprozess mittels Rotationsbeschichtung
(Spin Coating) bis hin zur thermischen Nachbehandlung erlautert.

Materialien und Gerate
Materialien:
e Glas-Substrate (z.B. Objekttrager oder Deckglaser)

» Polyvinylbutyral (PVB) Pulver oder Granulat (z.B. Mowital® B 30 H[2])
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Losungsmittel: Ethanol (96-99%), 2-Propanol, Butanol oder Toluol[3][6]

Aceton (Pro-Analyse-Qualitat)

Isopropanol (Pro-Analyse-Qualitat)

Deionisiertes (DI) Wasser

Druckluft oder Stickstoff (gefiltert)
Gerate:

 Ultraschallbad

o Magnetrihrer mit Heizplatte

» Becherglaser und Erlenmeyerkolben
e Messzylinder und Pipetten

o Analysenwaage

» Rotationsbeschichter (Spin Coater)
e Heizplatte oder Trockenschrank

e Pinzetten (I6semittelbestandig)
 Sicherheitsbrille und Laborhandschuhe
e Abzug

Experimentelle Protokolle

Eine sorgfaltige Reinigung der Glasoberflache ist entscheidend fiir eine gute Haftung und eine
homogene Beschichtung.[7]

¢ Mechanische Vorreinigung: Entfernen Sie grobe Verunreinigungen von den Glas-Substraten
mit einem fusselfreien Tuch.
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» Ultraschallreinigung: Legen Sie die Substrate in ein Becherglas und fuhren Sie nacheinander
die folgenden Reinigungsschritte im Ultraschallbad fur jeweils 15 Minuten durch:

[e]

Deionisiertes Wasser mit einem Tropfen Spulmittel

o

Deionisiertes Wasser (zweimal spilen)

Aceton

[¢]

o

Isopropanol

e Trocknung: Entnehmen Sie die Substrate mit einer sauberen Pinzette und trocknen Sie sie in
einem Strom aus gefilterter Druckluft oder Stickstoff.

» Aktivierung (Optional): Fur eine verbesserte Haftung kann die Glasoberflache unmittelbar vor
der Beschichtung durch eine Plasma-Behandlung oder durch Beflammen aktiviert werden.

Die Konzentration der PVB-LOsung beeinflusst direkt die Viskositat und damit die Dicke der
resultierenden Schicht.

o Abwiegen: Wiegen Sie die gewiinschte Menge PVB-Pulver mit der Analysenwaage ab. Fur
eine 5-10%ige (w/v) Loésung wiegen Sie beispielsweise 5-10 g PVB ab.

e LOsen: Geben Sie das abgewogene PVB in ein Becherglas oder einen Erlenmeyerkolben.
Fugen Sie unter standigem Ruhren mit einem Magnetriihrer das gewahlte Lésungsmittel
(z.B. Ethanol) hinzu, bis ein Gesamtvolumen von 100 ml erreicht ist.

 Homogenisieren: Rihren Sie die Losung bei Raumtemperatur, bis sich das PVB vollstandig
aufgeldst hat. Dies kann einige Stunden dauern. Eine leichte Erwarmung auf 40-60°C kann
den Ldsevorgang beschleunigen.[6] Die Losung sollte klar und frei von Partikeln sein.

« Filtrieren (Optional): Fur hochreine Schichten kann die Lésung vor der Verwendung durch
einen Spritzenvorsatzfilter (z.B. 0.45 um PTFE) filtriert werden.

Die Rotationsbeschichtung ist eine gangige Methode zur Herstellung dinner, gleichmafiger
Filme auf flachen Substraten.
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» Vorbereitung: Stellen Sie sicher, dass der Rotationsbeschichter sauber und waagerecht
ausgerichtet ist.

o Aufbringen des Substrats: Platzieren Sie das gereinigte Glas-Substrat mittig auf dem Chuck
(Halterung) des Rotationsbeschichters und aktivieren Sie das Vakuum, um es zu fixieren.

» Dosierung: Geben Sie mit einer Pipette eine ausreichende Menge der PVB-L6sung auf die
Mitte des Substrats, sodass die Oberflache vollstandig bedeckt ist.

e Beschichtungsprozess: Schlie3en Sie den Deckel und starten Sie das
Beschichtungsprogramm. Ein typisches Programm besteht aus zwei Schritten:

o Verteilungsschritt: 500-1000 U/min fur 5-10 Sekunden, um die Lésung gleichmafiig zu
verteilen.

o Abschleuderschritt: 2000-5000 U/min fur 30-60 Sekunden, um die gewlnschte
Schichtdicke zu erreichen. Hohere Drehzahlen fiihren zu diinneren Schichten.

» Entnahme: Stoppen Sie die Rotation, deaktivieren Sie das Vakuum und entnehmen Sie das
beschichtete Substrat vorsichtig mit einer Pinzette.

Nach der Beschichtung mussen die Lésungsmittelreste entfernt und der Film verfestigt werden.

» Vortrocknung (Soft Bake): Legen Sie das beschichtete Substrat fir 10-15 Minuten auf eine
auf 60-80°C vorgeheizte Heizplatte oder in einen Trockenschrank. Dieser Schritt entfernt den
Grol3teil des Lésungsmittels.

e Aushartung (Hard Bake): Fir eine verbesserte Haftung und mechanische Stabilitat kann
eine anschliel3ende Aushartung bei héheren Temperaturen (z.B. 100-120°C) fur 30-60
Minuten erfolgen.[8] Die Glasubergangstemperatur von PVB liegt typischerweise zwischen
50 und 95°C.[9]

Datenprasentation

Die resultierende Schichtdicke hangt maf3geblich von der Viskositat der Lésung
(Konzentration) und den Parametern der Rotationsbeschichtung ab. Die folgende Tabelle fasst
beispielhafte Parameter zusammen.
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PVB-
. ) . Rotations- Resultierende

Konzentration Viskositat o ] ]

. . geschwindigke Dauer Schichtdicke
(in Ethanol, (geschatzt) ) .

it (geschatzt)

wiv)
5% Niedrig 3000 U/min 45s 100 - 300 nm
10 % Mittel 3000 U/min 45s 400 - 800 nm
10 % Mittel 1500 U/min 45s 900 - 1500 nm
15% Hoch 2000 U/min 45s > 2000 nm

Hinweis: Die angegebenen Werte sind Schatzungen und kénnen je nach spezifischem PVB-
Typ, Losungsmittel und Umgebungsbedingungen variieren. Eine exakte Bestimmung der
Schichtdicke erfordert eine nachfolgende Charakterisierung (z.B. mittels Ellipsometrie oder
Profilometrie).

Visualisierung des Arbeitsablaufs

Der folgende Graph visualisiert den gesamten Prozess von der Vorbereitung bis zum fertigen
Produkt.
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Phase 1: Vorbereitung

1. Glas-Substrat 2. PVB-L6sung
Reinigung Herstellung
(Ultraschall) (Losen & Ruhren)

Phase 2: Prozessierung

3. Rotations-
beschichtung
(Spin Coating)

4. Trocknung
(Soft & Hard Bake)

Phase 3:|Ergebnis

Fertig beschichtetes
Glas-Substrat

Click to download full resolution via product page

Abbildung 1: Workflow zur Beschichtung von Glas mit PVB.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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